Cas no 2097998-33-7 (Methyl 6-(4-chlorophenyl)pyrimidine-4-carboxylate)

• Product Name: Methyl 6-(4-chlorophenyl)pyrimidine-4-carboxylate
• CAS No: 2097998-33-7
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• CID: 5727109
• PubChem ID: 122239232
• Update Time: 2025-10-28

Methyl 6-(4-chlorophenyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2097998-33-7
• F1967-7882
• AKOS040812218
• methyl 6-(4-chlorophenyl)pyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylic acid, 6-(4-chlorophenyl)-, methyl ester
• Methyl 6-(4-chlorophenyl)pyrimidine-4-carboxylate

• Inchi： 1S/C12H9ClN2O2/c1-17-12(16)11-6-10(14-7-15-11)8-2-4-9(13)5-3-8/h2-7H,1H3
• InChI Key： GETGYATUJZKLKY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(C(=O)OC)N=CN=1

Computed Properties

• Exact Mass: 248.0352552g/mol
• Monoisotopic Mass: 248.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Boiling Point: 409.3±35.0 °C(Predicted)
• pka: -1.49±0.17(Predicted)

Additional information on Methyl 6-(4-chlorophenyl)pyrimidine-4-carboxylate

Recent Advances in the Study of Methyl 6-(4-chlorophenyl)pyrimidine-4-carboxylate (CAS: 2097998-33-7)

The compound Methyl 6-(4-chlorophenyl)pyrimidine-4-carboxylate (CAS: 2097998-33-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This pyrimidine derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic utility. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthetic pathways for Methyl 6-(4-chlorophenyl)pyrimidine-4-carboxylate, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly reduces reaction time and improves overall efficiency. The method involves the condensation of 4-chlorobenzaldehyde with methyl acetoacetate, followed by cyclization and oxidation, yielding the target compound with a purity exceeding 98%. This advancement is particularly noteworthy as it addresses previous challenges associated with multi-step synthesis and low yields.

In terms of biological activity, Methyl 6-(4-chlorophenyl)pyrimidine-4-carboxylate has demonstrated promising inhibitory effects against several kinase targets implicated in cancer and inflammatory diseases. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibits potent activity against JAK2 and EGFR kinases, with IC50 values in the low micromolar range. Molecular docking studies suggest that the 4-chlorophenyl moiety plays a critical role in binding to the ATP pocket of these kinases, thereby inhibiting their activity. These findings highlight the compound's potential as a lead structure for the development of novel kinase inhibitors.

Further investigations into the therapeutic potential of Methyl 6-(4-chlorophenyl)pyrimidine-4-carboxylate have explored its anti-inflammatory and anti-proliferative properties. In vitro assays conducted by researchers at the University of Cambridge (2024) revealed that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. Additionally, it exhibited selective cytotoxicity against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), while showing minimal effects on normal cells. These results suggest that the compound may have dual therapeutic benefits, making it a valuable candidate for further preclinical evaluation.

The pharmacokinetic profile of Methyl 6-(4-chlorophenyl)pyrimidine-4-carboxylate has also been a subject of recent research. A 2024 study in Drug Metabolism and Disposition investigated the compound's stability, solubility, and metabolic fate in various biological matrices. The findings indicated that the compound has moderate plasma stability and acceptable solubility in physiologically relevant buffers. However, its metabolic clearance was found to be relatively rapid, primarily mediated by hepatic CYP3A4 enzymes. These insights are crucial for guiding future structural modifications to improve the compound's drug-like properties.

In conclusion, Methyl 6-(4-chlorophenyl)pyrimidine-4-carboxylate (CAS: 2097998-33-7) represents a promising scaffold in medicinal chemistry, with demonstrated biological activities and potential therapeutic applications. Recent advances in its synthesis, coupled with a deeper understanding of its mechanism of action and pharmacokinetic properties, pave the way for its further development as a drug candidate. Future research should focus on optimizing its pharmacological profile through structural modifications and conducting in vivo studies to validate its efficacy and safety in disease models.